Cas no 2152772-01-3 (tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate
• CAS No: 2152772-01-3
• MF: C₁₄H₁₉ClFNO₃
• MW: 303.7569668293
• CID: 5685241
• PubChem ID: 165705323
• Update Time: 2025-06-30

tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-yl]carbamate
• EN300-2461079
• 2152772-01-3
• tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C14H19ClFNO3/c1-8(17-13(19)20-14(2,3)4)12(18)11-9(15)6-5-7-10(11)16/h5-8,12,18H,1-4H3,(H,17,19)
• InChI Key： IZWZRNSYNCMNJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(C)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 303.1037493g/mol
• Monoisotopic Mass: 303.1037493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate

Introduction to Tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate (CAS No. 2152772-01-3)

Tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2152772-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl group, 2-chloro-6-fluorophenyl moiety, and 1-hydroxypropan-2-yl side chain, contribute to its unique chemical properties and potential biological activities.

The tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate structure is designed to enhance both metabolic stability and binding affinity to biological targets. The presence of the fluorine atom in the aromatic ring is particularly noteworthy, as fluorine substitution often improves pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation. Additionally, the chloro group serves as a key pharmacophore that can modulate interactions with enzymes and receptors, making this compound a valuable candidate for further derivatization and optimization.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can act as potent inhibitors of various enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate molecule has been investigated for its potential role in modulating these pathways, with preliminary findings suggesting promising effects in preclinical models.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of structural elements such as the hydroxypropan-2-yl group, which can participate in hydrogen bonding interactions, and the fluorinated aromatic ring, which enhances binding specificity, makes this compound an attractive scaffold for drug design. Researchers have been exploring its efficacy in targeting specific disease mechanisms, particularly those involving aberrant enzyme activity or receptor overexpression.

The synthesis of tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, has enabled the efficient preparation of this complex molecule. These synthetic strategies not only highlight the advancements in synthetic organic chemistry but also underscore the importance of robust methodologies in producing biologically relevant compounds.

From a medicinal chemistry perspective, the tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate structure offers several advantages for drug development. The bulky tert-butyl group can improve solubility and reduce unwanted interactions with biological targets, while the fluorine-substituted aromatic ring enhances metabolic stability. These features collectively contribute to a favorable pharmacokinetic profile, which is crucial for successful drug candidates.

Recent studies have also explored the potential applications of this compound in addressing neurological disorders. The ability of carbamates to modulate neurotransmitter systems has led researchers to investigate their efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that derivatives of tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylcarbamate may exhibit neuroprotective properties by inhibiting key enzymes involved in oxidative stress and neuroinflammation.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel carbamate-based drugs due to their broad therapeutic potential. The unique structural features of tert-butyl N-1-(2-chloro-6-fluorophenyl)-1-hydroxypropan-2-ylicarbamate, including its fluorinated aromatic ring and hydroxypentanoyl side chain, position it as a promising candidate for further investigation. As research progresses, it is expected that more derivatives will be synthesized and tested for their efficacy across various therapeutic areas.

In conclusion,Tert-butyl N-1-(2-chloro-octaphenylethynol)is a structurally complex carbamate compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive scaffold for drug design, particularly in targeting neurological disorders and inflammatory conditions. With ongoing research efforts focused on optimizing its biological activity and pharmacokinetic profile,tert-butylethynol derivatives continue to emerge as promising candidates for future therapeutics.